Cas no 6332-96-3 (2-bromo-4-tert-butyl-benzoic acid)

2-Bromo-4-tert-butyl-benzoic acid is a halogenated aromatic carboxylic acid featuring a bromine substituent at the 2-position and a tert-butyl group at the 4-position of the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (bromo) and electron-donating (tert-butyl) groups enhances its reactivity in cross-coupling reactions and functional group transformations. Its well-defined structure and stability make it a valuable building block for constructing complex molecules. The compound is typically supplied in high purity, ensuring consistent performance in synthetic applications. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.
2-bromo-4-tert-butyl-benzoic acid structure
6332-96-3 structure
Product Name:2-bromo-4-tert-butyl-benzoic acid
CAS No:6332-96-3
MF:C11H13BrO2
MW:257.123722791672
MDL:MFCD11040238
CID:839292
PubChem ID:236352
Update Time:2025-06-07

2-bromo-4-tert-butyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(tert-butyl)benzoic acid
    • 2-BROMO-4-TERT-BUTYLBENZOIC ACID
    • 2-bromo-4-tert-butyl-benzoic acid
    • 4-tert-butyl-2-bromobenzoic acid
    • AC1L5WF0
    • AC1Q5TYI
    • ANW-65960
    • AR-1D9524
    • CTK5B8659
    • NSC38779
    • SureCN2346964
    • 2-Bromo-4-(1,1-dimethylethyl)-benzoic acid
    • ZLTIYXKXOZKGDG-UHFFFAOYSA-N
    • FCH1401527
    • AB0065414
    • AX8236344
    • A9365
    • Z4974
    • ST24022046
    • SY046899
    • 2-Bromo-4-(tert-butyl)benzoicacid
    • CS-0105339
    • 2-Bromo-4-(1,1-dimethylethyl)-benzoic acid;4-tert-Butyl-2-bromobenzoic acid
    • DTXSID80284740
    • BCP29993
    • 6332-96-3
    • NSC-38779
    • MFCD11040238
    • SCHEMBL2346964
    • AKOS016005667
    • DB-094925
    • NSC 38779
    • MDL: MFCD11040238
    • Inchi: 1S/C11H13BrO2/c1-11(2,3)7-4-5-8(10(13)14)9(12)6-7/h4-6H,1-3H3,(H,13,14)
    • InChI Key: ZLTIYXKXOZKGDG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)O)C=CC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 256.00989
  • Monoisotopic Mass: 256.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Boiling Point: 310.6℃ at 760 mmHg
  • PSA: 37.3
  • LogP: 3.44480

2-bromo-4-tert-butyl-benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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